Cas no 5320-91-2 (Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester)

Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester is a versatile organic compound with significant applications in the synthesis of azo dyes and photochromic materials. It offers high purity and excellent solubility in organic solvents, facilitating efficient reactions. Its structural features enable precise control over photochromic properties, making it a valuable intermediate in the development of advanced materials.
Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester structure
5320-91-2 structure
Product Name:Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester
CAS No:5320-91-2
MF:C16H14N2O4
MW:298.293364048004
MDL:MFCD00496622
CID:821149
PubChem ID:87563023
Update Time:2025-07-14

Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

    • 4,4’-Azodibenzoic acid dimethyl ester
    • Dimethyl Azobenzene-4,4'-dicarboxylate
    • methyl 4-[(4-methoxycarbonylphenyl)diazenyl]benzoate
    • 4,4'-Azo-di-benzoesaeure-dimethylester
    • 4,4'-azo-di-benzoic acid dimethyl ester
    • 4,4'-Azodibenzoic Acid Dimethyl Ester
    • 4,4'-bismethoxycarbonylazobenzene
    • AZOBENZENE-4,4'-DICARBOXYLIC ACID DIMETHYL ESTER
    • Dimethyl 4,4'-Azodibenzoate
    • Methyl azobenzene-4,4'-dicarboxylate
    • dimethyl 4,4'-(diazene-1,2-diyl)dibenzoate
    • PSNNNVCIKCUWKM-ISLYRVAYSA-N
    • DimethylAzobenzene-4,4'-dicarboxylate
    • Dimethyl 4,4'-[(E)-diazenediyl]dibenzoate
    • A1581
    • 4,4'-[(E)-Azo]bis(benzoic acid methyl)
    • AKOS003235692
    • 5320-91-2
    • SCHEMBL68344
    • dimethyl4,4'-(diazene-1,2-diyl)dibenzoate
    • MFCD00496622
    • (E)-dimethyl 4,4'-(diazene-1,2-diyl)dibenzoate
    • DTXSID80342899
    • T71012
    • methyl 4-[(1E)-2-[4-(methoxycarbonyl)phenyl]diazen-1-yl]benzoate
    • CS-0453321
    • AZOBENZENE-4,4'DICARBOXYLIC ACID DIMETHYL ESTER
    • AS-65418
    • Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester
    • MDL： MFCD00496622
    • Inchi： 1S/C16H14N2O4/c1-21-15(19)11-3-7-13(8-4-11)17-18-14-9-5-12(6-10-14)16(20)22-2/h3-10H,1-2H3/b18-17+
    • InChI Key： PSNNNVCIKCUWKM-ISLYRVAYSA-N
    • SMILES： O(C)C(C1C=CC(=CC=1)/N=N/C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 298.09500
  • Monoisotopic Mass: 298.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4
  • Topological Polar Surface Area: 77.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 238.0 to 243.0 deg-C
  • Boiling Point: 450.7±30.0 °C at 760 mmHg
  • Flash Point: 199.0±19.0 °C
  • PSA: 77.32000
  • LogP: 3.67520
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester Security Information

Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester Customs Data

  • HS CODE：2927000090
  • Customs Data：

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
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Dimethyl 4,4'-(diazene-1,2-diyl)dibenzoate
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 ¥950.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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Dimethyl Azobenzene-4,4'-dicarboxylate
 5320-91-2 >95.0%(GC)
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abcr
AB144481-1 g
Azobenzene-4,4'dicarboxylic acid dimethyl ester, 95%; .
 5320-91-2 95%
1 g
 €155.90 2023-07-20
abcr
AB144481-5 g
Azobenzene-4,4'dicarboxylic acid dimethyl ester, 95%; .
 5320-91-2 95%
5 g
 €460.30 2023-07-20
TRC
A758000-50mg
Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester
 5320-91-2
50mg
 $ 50.00 2022-06-07
TRC
A758000-100mg
Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester
 5320-91-2
100mg
 $ 70.00 2022-06-07
TRC
A758000-500mg
Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester
 5320-91-2
500mg
 $ 275.00 2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A1581-1g
Azobenzene-4,4'-Dicarboxylic Acid Dimethyl Ester
 5320-91-2 95.0%(GC)
1g
 ￥990.0 2022-05-30

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